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Compound of Interest

Compound Name: Grandlure

Cat. No.: B1241601 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical agents like Grandlure. This

document provides a comprehensive guide to the personal protective equipment (PPE),

operational procedures, and disposal plans necessary for the safe handling of Grandlure, an

insect pheromone used to attract the boll weevil.[1][2] While the toxicological effects of

Grandlure have not been fully investigated, adherence to the following protocols will minimize

exposure risk and ensure a safe laboratory environment.[1][3]

Chemical Properties and Hazards
Grandlure is a proprietary blend of four chemical compounds.[1][4] It is a clear to pale yellow,

slightly viscous liquid with a mild, pleasant odor.[1]

Table 1: Physical and Chemical Properties of Grandlure
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Property Value

CAS Number 11104-05-5

Appearance Clear to very pale yellow, slightly viscous liquid

Odor Mild, pleasant

Boiling Point 240°C (at 760 mm Hg)

Flash Point 88°C

Solubility in Water <1% at 25°C

Specific Gravity 0.922 g/mL at 20°C

Source: Ashland, grandlure complete product

information.[1]

The primary hazards associated with Grandlure are not fully characterized.[1] However, as

with any chemical, it is prudent to handle it with care to avoid direct contact and inhalation.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any experimental procedure involving Grandlure to

ensure that the appropriate PPE is selected.[5] The following table summarizes the

recommended PPE for handling Grandlure, based on general laboratory safety guidelines and

information from the Safety Data Sheet (SDS) for one of its components, GRANDLURE I.[6]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Grandlure
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for short-term

splash protection against the

chemical classes found in

Grandlure (cycloalkanes and

aldehydes).[7][8] Always

inspect gloves for degradation

before use and change them

immediately if contaminated.[6]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

To protect against accidental

splashes. A face shield may be

necessary if there is a

significant risk of splashing.

Body Protection Laboratory coat or gown

A lab coat should be worn to

protect the skin and personal

clothing from contamination.[9]

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation

If there is a risk of generating

aerosols or handling in a

poorly ventilated area, a

NIOSH-approved respirator

may be necessary.[6]

Operational Plans: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial for minimizing the risk of exposure and

contamination.

Preparation and Handling
Consult the Safety Data Sheet (SDS): Before beginning any work, review the available SDS

for Grandlure or its components.[6]
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Work in a Well-Ventilated Area: All handling of Grandlure should be performed in a well-

ventilated laboratory, preferably within a fume hood, to minimize the potential for inhalation of

vapors.[6][10]

Don Appropriate PPE: Before handling the chemical, put on all required PPE as outlined in

Table 2.

Inspect the Container: Visually inspect the container for any damage or leaks before

opening.

Dispensing: When dispensing the liquid, do so carefully to avoid splashing. Use appropriate

tools such as a pipette or a syringe.

Avoid Contamination: Use clean equipment to prevent cross-contamination.[11] Do not

return unused material to the original container.

Storage
Proper storage is essential to maintain the integrity of Grandlure and to prevent accidental

spills.

Temperature: Store Grandlure in a cool, dry, and well-ventilated area.[6] For long-term

storage, refrigeration or freezing is often recommended for insect pheromones.[11]

Container: Keep the container tightly closed when not in use.[6]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.

[12]

Emergency Procedures
In the event of an emergency, follow these procedures.

Table 3: Emergency and First Aid Procedures for Grandlure
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Exposure Type First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1][6] Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[1][6]

Seek medical attention.

Inhalation

Move the individual to fresh air.[1][6] If breathing

is difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[2] If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water to

dilute the substance.[1] Seek immediate medical

attention.

Spill

For small spills, absorb the material with an inert

absorbent such as vermiculite, sand, or earth.

[13] Place the absorbed material into a suitable,

labeled container for disposal.[6] Ensure the

area is well-ventilated. For large spills, evacuate

the area and contact your institution's

environmental health and safety department.

Disposal Plan
All waste materials contaminated with Grandlure must be disposed of in accordance with local,

state, and federal regulations.

Chemical Waste:
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Collect all unused Grandlure and any materials used for cleaning up spills (e.g.,

absorbent pads) in a clearly labeled, sealed, and compatible waste container.[10]

The waste can be disposed of through a licensed chemical destruction facility or by

controlled incineration with flue gas scrubbing.[6]

Do not discharge Grandlure into sewer systems.[6]

Contaminated Labware and PPE:

Disposable items such as gloves and absorbent pads should be placed in a sealed bag

and disposed of as chemical waste.

Reusable labware should be decontaminated by washing thoroughly with soap and water.

Experimental Workflow and Safety Logic
The following diagrams illustrate the logical flow for safely handling Grandlure and the

decision-making process in case of an emergency.
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Figure 1. A standard workflow for handling Grandlure in a laboratory setting.
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Figure 2. A decision-making diagram for emergency response to a Grandlure-related incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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